Cas no 2171814-08-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid
• CAS No: 2171814-08-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6307767
• PubChem ID: 165812596
• Update Time: 2025-05-24

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid
• EN300-1486303
• 2171814-08-5
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]-2-methylpropanoic acid

• Inchi： 1S/C24H28N2O5/c1-24(2,22(28)29)26(3)21(27)13-8-14-25-23(30)31-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20H,8,13-15H2,1-3H3,(H,25,30)(H,28,29)
• InChI Key： HBPXAYDEDVJXOM-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid (CAS No. 2171814-08-5)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid (CAS No. 2171814-08-5) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-yl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acids due to their critical role in drug discovery and bioconjugation applications.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound, with its N-methylbutanamido and 2-methylpropanoic acid moieties, offers enhanced stability and bioavailability, addressing key challenges in peptide drug development. Its CAS No. 2171814-08-5 is often queried in databases like PubChem and SciFinder, reflecting its importance in academic and industrial settings.

The Fmoc group in this compound is particularly noteworthy for its labile nature under mild basic conditions, enabling efficient deprotection during peptide elongation. This property aligns with the growing trend toward green chemistry and sustainable synthesis methods. Laboratories focusing on high-throughput screening or combinatorial chemistry frequently employ derivatives of this compound to accelerate drug candidate optimization.

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In summary, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid represents a cornerstone in modern peptide science. Its versatility in drug design, coupled with its alignment with cutting-edge research trends, ensures its continued relevance. For those exploring structure-activity relationships or novel therapeutic platforms, this compound offers a robust foundation for innovation.